Cas no 115852-13-6 (3-Furancarboxylic acid,2-methoxy-5-phenyl-, methyl ester)

3-Furancarboxylic acid,2-methoxy-5-phenyl-, methyl ester Properties

Names and Identifiers

• 3-Furancarboxylic acid,2-methoxy-5-phenyl-, methyl ester
• 2-METHOXY-3-METHOXYCARBONYL-5-PHENYL-FURAN
• methyl 2-methoxy-5-phenylfuran-3-carboxylate
• 2-METHYOXY-3-METHOXYCARBONYL-5-PHENYL-FURAN
• methyl 2-methoxy-5-phenyl-furan-3-carboxylate
• AKOS015963538
• 115852-13-6
• +Expand

• InChIKey： ZMGCCVJNWKVLMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O4/c1-15-12(14)10-8-11(17-13(10)16-2)9-6-4-3-5-7-9/h3-8H,1-2H3
• SMILES： COC(C1C=C(C2=CC=CC=C2)OC=1OC)=O

Computed Properties

• Exact Mass: 232.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 232.07355886g/mol
• Heavy Atom Count: 17
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67